Cas no 129332-45-2 (Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate)

• Product Name: Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
• CAS No: 129332-45-2
• MF: C₈H₈N₂O₂S₂
• MW: 228.291318893433
• MDL: MFCD00052752
• CID: 91651
• PubChem ID: 2778604
• Update Time: 2025-05-25

Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
• Ethyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
• 3-Amino-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid methyl ester
• methyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate
• Methyl 3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
• BUTTPARK 94\04-32
• Methyl 3-amino-4-cyano-5-(methylthio)-2-thiophenecarboxylate
• 3-Amino-4-cyano-2-(methoxycarbonyl)-5-(methylsulphanyl)thiophene, Methyl 3-amino-4-cyano-5-(methylsulphanyl)thiophene-2-carboxylate
• TS-00584
• 2-Thiophenecarboxylicacid, 3-amino-4-cyano-5-(methylthio)-, methyl ester
• MFCD00052752
• AKOS005256991
• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylthio)-, methyl ester
• methyl 3-amino-4-cyano-5-(methylsulfanyl)-2-thiophenecarboxylate
• SCHEMBL3401657
• MixCom3_000251
• A805930
• methyl3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate
• methyl 3-azanyl-4-cyano-5-methylsulfanyl-thiophene-2-carboxylate
• FT-0628533
• J-522667
• Maybridge1_009000
• 129332-45-2
• Methyl 3-amino-4-cyano-5-methylsulfanylthiophene-2-carboxylate, 97%
• VBXBCNWDAJLZOC-UHFFFAOYSA-N
• 3-amino-4-cyano-5-(methylthio)-2-thiophenecarboxylic acid methyl ester
• methyl3-amino-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylate
• DTXSID20381025
• CS-0316550
• Methyl 3-amino-4-cyano-5-(methylthio)-thiophene-2-carboxylate
• BBL102437
• DB-041923
• STL556239

• MDL： MFCD00052752
• Inchi： 1S/C8H8N2O2S2/c1-12-7(11)6-5(10)4(3-9)8(13-2)14-6/h10H2,1-2H3
• InChI Key： VBXBCNWDAJLZOC-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(=O)OC)N)SC

Computed Properties

• Exact Mass: 228.00300
• Monoisotopic Mass: 228.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 130A^2

Experimental Properties

• Color/Form: Cream colored powder
• Density: 1.43
• Melting Point: 203-207
• Boiling Point: 442.2°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.63
• PSA: 129.65000
• LogP: 2.29168
• Solubility: Not determined

Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：UN3439
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate

Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate: A Comprehensive Overview

Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate, also known by its CAS number 129332-45-2, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its thiophene ring system, which serves as a central framework for various functional groups, including an amino group, a cyano group, and a methylthio substituent. The methyl ester group further enhances its reactivity and applicability in diverse chemical reactions.

The thiophene moiety in Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate is a five-membered aromatic heterocycle containing one sulfur atom. This structure imparts unique electronic properties to the molecule, making it highly suitable for applications in optoelectronic materials and sensors. Recent studies have demonstrated that the compound's ability to undergo various nucleophilic substitutions and additions makes it an excellent precursor for synthesizing more complex molecules with tailored functionalities.

One of the most notable applications of this compound is in the development of advanced materials for electronic devices. Researchers have utilized the compound's reactivity to create novel polymers and coordination complexes that exhibit enhanced conductivity and stability under harsh conditions. For instance, a study published in Advanced Materials highlighted the use of Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate as a building block for synthesizing conductive polymers that show promise in flexible electronics.

In the pharmaceutical industry, the compound has been explored for its potential as an intermediate in drug design. The presence of multiple functional groups allows for modular synthesis, enabling chemists to tailor the molecule's properties for specific therapeutic applications. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, making them valuable candidates for further pharmacological studies.

The synthesis of Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the modification of thiophene derivatives through nucleophilic substitution or coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality, as reported in a recent issue of Green Chemistry.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been subjects of recent research. Studies indicate that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic compounds. This finding is particularly relevant for industries seeking sustainable alternatives in chemical manufacturing.

In conclusion, Methyl 3-amino-4-cyano-5-(methylthio)thiophene-2-carboxylate (CAS No: 129332-45-2) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.